Cas no 1214366-19-4 (2,5-Dichloro-3-methoxypyridine)

• Product Name: 2,5-Dichloro-3-methoxypyridine
• CAS No: 1214366-19-4
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• MDL: MFCD13185540
• CID: 850458
• PubChem ID: 50989228
• Update Time: 2025-11-02

2,5-Dichloro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-methoxypyridine
• I02-4542
• SB52926
• CS-0442620
• Pyridine, 2,5-dichloro-3-methoxy-
• 1214366-19-4
• BS-20932
• 2,5-Dichloro-3-methoxypyridine, AldrichCPR
• SCHEMBL25410559
• DTXSID60679115
• AKOS015851170
• F94083
• DA-18766
• MFCD13185540

• MDL： MFCD13185540
• Inchi： 1S/C6H5Cl2NO/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3
• InChI Key： PXCQZJSWAAJVCA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)Cl)OC

Computed Properties

• Exact Mass: 176.97500
• Monoisotopic Mass: 176.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.39700

2,5-Dichloro-3-methoxypyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dichloro-3-methoxypyridine

2,5-Dichloro-3-methoxypyridine (CAS No. 1214366-19-4): Properties, Applications, and Market Insights

2,5-Dichloro-3-methoxypyridine (CAS No. 1214366-19-4) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its pyridine backbone with chloro and methoxy substituents, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this comprehensive guide, we delve into the molecular structure, synthesis methods, applications, and emerging trends surrounding this compound.

The molecular formula of 2,5-Dichloro-3-methoxypyridine is C₆H₅Cl₂NO, with a molecular weight of 178.02 g/mol. Its structure features a pyridine ring substituted at the 2 and 5 positions with chlorine atoms and a methoxy group at the 3 position. This specific arrangement of functional groups contributes to its reactivity and makes it a versatile intermediate in organic synthesis. Researchers often search for "2,5-Dichloro-3-methoxypyridine synthesis" or "1214366-19-4 properties" to understand its behavior in chemical reactions.

One of the most prominent applications of 2,5-Dichloro-3-methoxypyridine is in the pharmaceutical industry, where it serves as a key building block for drug development. The compound's ability to undergo various substitution reactions makes it valuable for creating pyridine-based pharmaceuticals. Recent trends show increased interest in "pyridine derivatives in medicine" and "heterocyclic compounds for drug discovery," highlighting the relevance of this chemical in modern therapeutic development.

In agrochemical applications, 2,5-Dichloro-3-methoxypyridine has shown potential as an intermediate for crop protection agents. The agricultural sector's growing focus on "sustainable pest control" and "eco-friendly agrochemicals" has led to renewed interest in modified pyridine compounds. This compound's structural features allow for the development of targeted agricultural chemicals with potentially lower environmental impact.

The material science field has also explored applications of 2,5-Dichloro-3-methoxypyridine, particularly in the development of specialty polymers and electronic materials. Researchers investigating "conductive organic materials" or "pyridine-based polymers" often encounter this compound as a potential precursor. Its electron-deficient aromatic system makes it interesting for creating materials with specific electronic properties.

From a market perspective, the demand for 2,5-Dichloro-3-methoxypyridine has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Market analysts tracking "specialty chemicals growth 2023" or "fine chemical market trends" frequently note the increasing importance of such tailored intermediates. The compound's CAS number, 1214366-19-4, serves as a unique identifier in global chemical commerce and regulatory documentation.

Synthetic approaches to 2,5-Dichloro-3-methoxypyridine typically involve the selective chlorination and methoxylation of pyridine derivatives. Organic chemists searching for "regioselective pyridine substitution" or "heterocyclic compound synthesis" methods often study this compound's preparation as a case example. The optimization of these synthetic routes remains an active area of research, with recent publications focusing on greener methodologies.

Quality control and analytical characterization of 2,5-Dichloro-3-methoxypyridine involve standard techniques such as HPLC, GC-MS, and NMR spectroscopy. Laboratories handling this compound frequently reference "pyridine derivative analysis" protocols or "halogenated compound characterization" methods. The compound's purity is crucial for its applications, particularly in pharmaceutical contexts where stringent quality standards apply.

Storage and handling recommendations for 2,5-Dichloro-3-methoxypyridine emphasize standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper practices for "chemical storage safety" and "laboratory handling protocols" should always be followed. The compound's stability under various conditions is often a topic in "chemical stability studies" discussions.

Recent scientific literature has explored novel derivatives of 2,5-Dichloro-3-methoxypyridine, particularly in medicinal chemistry projects targeting specific biological pathways. The search terms "pyridine medicinal chemistry" and "drug discovery intermediates" frequently return studies involving this compound. Its structural versatility allows for the creation of diverse molecular architectures with potential therapeutic value.

Environmental considerations regarding 2,5-Dichloro-3-methoxypyridine focus on its biodegradation and ecological impact. Researchers investigating "green chemistry principles" or "sustainable chemical synthesis" examine ways to minimize waste in its production. The compound's environmental fate is typically assessed through standard "ecotoxicology testing" protocols.

Looking forward, the applications of 2,5-Dichloro-3-methoxypyridine are expected to expand as new technologies emerge. Areas such as "catalysis research," "materials science," and "bioconjugation chemistry" may find novel uses for this versatile compound. Its combination of halogen and ether functionalities on an aromatic nitrogen heterocycle provides multiple handles for further chemical modification.

For researchers and industry professionals seeking additional information about 2,5-Dichloro-3-methoxypyridine (CAS No. 1214366-19-4, consulting specialized chemical databases, patent literature, and recent scientific publications is recommended. The compound continues to be an important tool in chemical research and industrial applications, with its full potential yet to be completely explored.